N-[3-(allyloxy)phenyl]isonicotinamide

• Molecular Formula: C15H14N2O2
• Molecular Weight: 254.28 g/mol
• IUPAC Name: N-(3-prop-2-enoxyphenyl)pyridine-4-carboxamide
• InChI: InChI=1S/C15H14N2O2/c1-2-10-19-14-5-3-4-13(11-14)17-15(18)12-6-8-16-9-7-12/h2-9,11H,1,10H2,(H,17,18)
• InChI Key: FLKPVGHXJMUEBB-UHFFFAOYSA-N
• SMILES: C=CCOC1=CC=CC(=C1)NC(=O)C2=CC=NC=C2

Description

N-[3-(allyloxy)phenyl]isonicotinamide, also known as API-2, is a small molecule inhibitor that has been studied for its potential to inhibit cancer cell growth and induce apoptosis.

Mechanism of Action

N-[3-(allyloxy)phenyl]isonicotinamide works by inhibiting the activity of the protein Akt, which is a key regulator of cell survival and proliferation. Akt is overexpressed in many types of cancer, and its inhibition can lead to cancer cell death. N-[3-(allyloxy)phenyl]isonicotinamide has also been shown to inhibit the activity of other proteins involved in cell survival and proliferation, including mTOR and NF-κB.
Biochemical and Physiological Effects
N-[3-(allyloxy)phenyl]isonicotinamide has been shown to induce apoptosis in cancer cells, leading to their death. It has also been shown to inhibit the growth and proliferation of cancer cells. N-[3-(allyloxy)phenyl]isonicotinamide has been shown to sensitize cancer cells to chemotherapy and radiation therapy, making these treatments more effective. In addition, N-[3-(allyloxy)phenyl]isonicotinamide has been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-[3-(allyloxy)phenyl]isonicotinamide is a small molecule inhibitor that can be easily synthesized in the lab. It has been extensively studied for its potential as an anticancer agent and has shown promising results in preclinical studies. However, N-[3-(allyloxy)phenyl]isonicotinamide has limitations in terms of its solubility and stability, which may affect its efficacy in vivo.

Future Directions

There are many potential future directions for research on N-[3-(allyloxy)phenyl]isonicotinamide. One area of interest is the development of more potent and selective Akt inhibitors. Another area of interest is the combination of N-[3-(allyloxy)phenyl]isonicotinamide with other anticancer agents to increase its efficacy. Additionally, N-[3-(allyloxy)phenyl]isonicotinamide may have potential applications in the treatment of other diseases, such as inflammatory diseases and neurodegenerative diseases. Further research is needed to fully understand the potential of N-[3-(allyloxy)phenyl]isonicotinamide and its applications in medicine.

Synthesis Methods

N-[3-(allyloxy)phenyl]isonicotinamide can be synthesized through a multistep process that involves the reaction of isonicotinic acid with allyl bromide to form 3-(allyloxy)isonicotinic acid. This intermediate is then reacted with 3-bromoanisole to form N-[3-(allyloxy)phenyl]isonicotinamide. The synthesis of N-[3-(allyloxy)phenyl]isonicotinamide has been optimized to increase the yield and purity of the final product.

Scientific Research Applications

N-[3-(allyloxy)phenyl]isonicotinamide has been extensively studied for its potential to inhibit cancer cell growth and induce apoptosis. It has been shown to be effective against a variety of cancer cell lines, including breast, prostate, and lung cancer. N-[3-(allyloxy)phenyl]isonicotinamide has also been studied for its potential to sensitize cancer cells to chemotherapy and radiation therapy.